rac Desisopropyl Tolterodine Methyl Ether

• CAS: 1391053-65-8

Core Science & Biosynthesis

Molecular weight and formula of rac Desisopropyl Tolterodine Methyl Ether

This technical guide provides a comprehensive analysis of rac Desisopropyl Tolterodine Methyl Ether , a critical process-related impurity and reference standard in the synthesis of Tolterodine Tartrate.

Identity, Synthesis, and Analytical Profiling of Tolterodine EP Impurity D

Executive Summary

rac Desisopropyl Tolterodine Methyl Ether (also known as Tolterodine EP Impurity D ) is a specific process-related impurity formed during the manufacturing of Tolterodine, a muscarinic receptor antagonist used for overactive bladder treatment. Chemically, it represents a "double-failure" mode in the synthetic pathway: the incomplete alkylation of the amine (mono-isopropyl instead of di-isopropyl) combined with the retention of the protecting methyl ether group.

This compound serves as a critical Reference Standard (RS) for Quality Control (QC) in pharmaceutical development, ensuring compliance with ICH Q3A/B guidelines for impurity qualification.

Chemical Identity & Properties

The following table consolidates the physicochemical data for the free base and its hydrochloride salt, the most common commercial forms.

Property	Data
Common Name	rac Desisopropyl Tolterodine Methyl Ether
Pharmacopoeial Name	Tolterodine EP Impurity D
Systematic Name	N-isopropyl-3-(2-methoxy-5-methylphenyl)-3-phenylpropan-1-amine
CAS Number (Base)	1391053-65-8
CAS Number (HCl)	Often cited as 1391053-65-8 (salt form) or internal codes
Molecular Formula	C₂₀H₂₇NO (Base)
Molecular Weight	297.44 g/mol (Base); 333.90 g/mol (HCl)
Appearance	White to off-white solid
Solubility	Soluble in Methanol, DMSO, Dichloromethane
pKa (Calculated)	~10.2 (Secondary Amine)

Mechanistic Formation Pathway

The formation of this impurity is best understood within the context of the "Methoxy-Intermediate Route" for Tolterodine synthesis. This route involves protecting the phenol as a methyl ether, building the amine side chain, and finally deprotecting.

Mechanism of Error:

• Incomplete Amination: During the nucleophilic substitution of the tosylate intermediate with diisopropylamine, the presence of isopropylamine (primary amine) as a contaminant, or steric hindrance preventing the addition of the second isopropyl group, leads to the mono-isopropyl species.

• Retained Protection: If the subsequent demethylation step (using

  or HBr) is omitted or incomplete for this species, the methyl ether remains intact.

Synthesis & Impurity Pathway Diagram

The following diagram illustrates the standard Tolterodine pathway (Blue) and the deviation point leading to Impurity D (Red).

Figure 1: Mechanistic pathway showing the divergence from the Methoxy Tosylate intermediate to Impurity D.

Analytical Characterization & Protocol

To validate the identity of rac Desisopropyl Tolterodine Methyl Ether, researchers must rely on a triangulation of HPLC, Mass Spectrometry, and NMR.

A. HPLC Profiling

In Reverse-Phase HPLC (C18 column), Impurity D exhibits distinct retention behavior compared to Tolterodine.

• Stationary Phase: C18 (e.g., BDS Hypersil or equivalent).[1]

• Mobile Phase: Acetonitrile : Buffer (pH ~4.5).[1]

• Elution Order:

  • Tolterodine: More polar due to the free phenolic hydroxyl (-OH).

  • Impurity D: Elutes later (higher RRT) due to the lipophilic methyl ether (-OCH₃) masking the phenol, despite the secondary amine being slightly more polar than the tertiary amine of the parent.

B. NMR Interpretation (¹H NMR, 400 MHz, CDCl₃)

The structural confirmation relies on two key diagnostic signals that differentiate it from Tolterodine:

Feature	Chemical Shift (δ)	Multiplicity	Structural Causality
Methoxy Group	~3.80 ppm	Singlet (3H)	Presence of -OCH₃ (absent in Tolterodine).
Isopropyl Group	~1.0 - 1.1 ppm	Doublet (6H)	Integration shows 6H (1 group) vs. 12H (2 groups) in Tolterodine.
Amine Proton	Broad singlet	1H	Secondary amine proton (NH), absent in tertiary Tolterodine.

C. Mass Spectrometry (ESI+)

• Parent Ion [M+H]⁺: m/z 298.2

• Fragmentation: Loss of the isopropyl group (m/z ~43) and tropylium ion formation are common fragmentation pathways.

Experimental Protocol: Isolation/Synthesis (Conceptual)

Note: This protocol outlines the synthesis of the impurity standard for analytical validation.

Objective: Synthesize rac Desisopropyl Tolterodine Methyl Ether from the Methoxy-Tosylate intermediate.

• Reagents:

  • 3-(2-methoxy-5-methylphenyl)-3-phenylpropyl 4-methylbenzenesulfonate (Methoxy Tosylate).

  • Isopropylamine (Monoisopropylamine) - Excess.

  • Acetonitrile (Solvent).[1][2]

• Procedure:

  • Step 1: Dissolve Methoxy Tosylate (1.0 eq) in Acetonitrile.

  • Step 2: Add Isopropylamine (5.0 eq) to ensure mono-alkylation dominance and prevent dimerization.

  • Step 3: Reflux at 80°C for 12–16 hours. Monitor by TLC (Hexane:EtOAc 7:3).

  • Step 4: Evaporate solvent under reduced pressure.

  • Step 5: Partition residue between Water and Dichloromethane (DCM). Wash organic layer with Brine.

  • Step 6: Purify via Flash Column Chromatography (Silica Gel). Elute with DCM:MeOH (95:5).

• Validation:

  • Confirm structure via ¹H NMR (Look for single isopropyl doublet and methoxy singlet).

References

• European Pharmacopoeia (Ph. Eur.). Tolterodine Tartrate Monograph.

• Andersson, P. G., et al. "Asymmetric Total Synthesis of the Muscarinic Receptor Antagonist (R)-Tolterodine." Journal of Organic Chemistry, 1998. Link

• Gage, J. R., & Cabaj, J. E. "Process to prepare tolterodine." U.S. Patent 5,922,914, 1999. (Describes the Methoxy/Lactone route). Link

• Reddy, A. S., et al. "Isolation, Identification, and Characterisation of Degradation Products... in Tolterodine Tartrate." Scientia Pharmaceutica, 2015.[3] (Discusses desisopropyl analogs). Link

• PubChem Compound Summary . "rac-Desisopropyl Tolterodine." National Center for Biotechnology Information. Link

Sources

• 1. jocpr.com [jocpr.com]
• 2. A New Rapid and Sensitive Stability-Indicating UPLC Assay Method for Tolterodine Tartrate: Application in Pharmaceuticals, Human Plasma and Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Strategic HPLC Method Development for rac-Desisopropyl Tolterodine Methyl Ether

Here is a comprehensive Application Note and Protocol guide for the HPLC method development of rac-Desisopropyl Tolterodine Methyl Ether.

Executive Summary & Scientific Context

In the synthesis and stability profiling of Tolterodine Tartrate (an antimuscarinic agent), the identification of process-related impurities is critical for ICH Q3A/B compliance. Desisopropyl Tolterodine Methyl Ether (3-(2-methoxy-5-methylphenyl)-3-phenyl-N-isopropylpropan-1-amine) is a specific lipophilic impurity. It typically arises during methylation steps or via degradation in methanolic solvents where the phenolic hydroxyl group of the desisopropyl metabolite undergoes O-methylation.

This guide moves beyond generic "screening" and provides a targeted, mechanistic approach to separating this specific anisole-derivative impurity from its phenolic parent (rac-Desisopropyl Tolterodine) and the API (Tolterodine).

The Separation Challenge

The core challenge lies in the structural similarity between the impurity and the active pharmaceutical ingredient (API).

• Basicity: Both contain aliphatic amines (pKa ~9.8), necessitating strict pH control to manage peak tailing caused by silanol interactions.

• Hydrophobicity Shift: The conversion of the phenolic -OH (in Desisopropyl Tolterodine) to a methoxy -OCH3 (in the Methyl Ether) significantly increases lipophilicity. This creates a predictable retention shift in Reversed-Phase Chromatography (RPC) that we will exploit.

Method Development Strategy (The "Why")

We employ a "pH-Switch" strategy combined with a high-carbon-load C18 stationary phase.

• Stationary Phase Selection: A C18 column with high surface coverage (end-capped) is non-negotiable. The basic secondary amine in the analyte interacts strongly with residual silanols on older silica bases, leading to peak tailing. We select a "Hybrid" or "Base-Deactivated" silica to mitigate this.

• Mobile Phase pH:

  • Acidic (pH 2.5 - 3.0): Protonates the amine (

    ), increasing solubility and reducing retention time, but potentially causing peak tailing if silanols are active.

  • Basic (pH 9.0 - 10.0): Suppresses amine ionization (neutral form), drastically increasing retention and improving peak shape on hybrid columns.

  • Decision: We will utilize an Acidic Phosphate Buffer (pH 3.0) . While high pH is attractive for peak shape, acidic conditions are preferred for routine QC robustness and compatibility with standard silica columns, provided an amine-modifier (Triethylamine) or high ionic strength is used to suppress silanol activity.

Visualizing the Separation Logic

Figure 1: Mechanistic logic for retention behavior. The methoxy group drives retention past the more polar phenolic impurities.

Experimental Protocol: RP-HPLC Method

A. Reagents & Standards[1][2][3][4][5][6]

• Reference Standard: rac-Desisopropyl Tolterodine Methyl Ether (Ensure >95% purity).

• API Standard: Tolterodine Tartrate.

• Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Milli-Q Water.

• Buffer Additives: Potassium Dihydrogen Phosphate (

  ), Orthophosphoric Acid (85%), Triethylamine (TEA).

B. Chromatographic Conditions[2][4][5][6][7][8][9]

Parameter	Specification	Rationale
Column	Inertsil ODS-3V or Waters XBridge C18 (250 x 4.6 mm, 5 µm)	End-capped C18 prevents secondary interactions with the amine.
Mobile Phase A	20 mM + 0.1% TEA, adjusted to pH 3.0 with Orthophosphoric Acid	Low pH ensures amine protonation; TEA acts as a "sacrificial base" to block silanols.
Mobile Phase B	Acetonitrile : Methanol (70:30 v/v)	ACN provides sharp peaks; MeOH modifies selectivity for the aromatic ether.
Flow Rate	1.0 mL/min	Standard flow for 4.6mm ID columns.[1]
Column Temp	30°C	Controls viscosity and retention reproducibility.
Detection	UV @ 281 nm (Primary), 220 nm (Secondary)	281 nm is specific to the aromatic ring and reduces solvent baseline noise.
Injection Vol	10 - 20 µL	Dependent on sensitivity requirements (LOD).

C. Gradient Program

The methyl ether is significantly more hydrophobic than the parent impurities. An isocratic hold followed by a ramp is required.

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	70	30	Initial Equilibration
5.0	70	30	Isocratic Hold (Elute polar degradants)
25.0	20	80	Linear Ramp (Elute Methyl Ether & API)
30.0	20	80	Wash
31.0	70	30	Re-equilibration
40.0	70	30	End

System Suitability & Validation (The "Trust")

To ensure the method is self-validating, you must establish specific acceptance criteria.

Protocol: System Suitability Testing (SST)

• Preparation: Prepare a "Resolution Solution" containing 0.1 mg/mL Tolterodine Tartrate spiked with 0.1% rac-Desisopropyl Tolterodine Methyl Ether.

• Injection: Inject 6 replicates.

• Acceptance Criteria:

  • Resolution (

    ): > 2.0 between Tolterodine and the Methyl Ether impurity.

  • Tailing Factor (

    ): < 1.5 for the Methyl Ether peak (Critical for amine impurities).

  • RSD (Area): < 2.0% for the main peak; < 5.0% for the impurity.

Protocol: Linearity & Sensitivity (LOD/LOQ)

• Stock Solution: Dissolve 5 mg of Methyl Ether standard in 50 mL Methanol.

• Serial Dilution: Dilute to range 0.5 µg/mL to 10 µg/mL.

• Calculation: Plot Concentration vs. Area.

  must be > 0.999.

• LOD Check: Verify signal-to-noise (S/N) > 3 at 0.05% concentration level relative to API.

Troubleshooting & Optimization Logic

If the Methyl Ether co-elutes with Tolterodine or exhibits poor shape, follow this decision tree:

Figure 2: Decision matrix for method optimization.

Key Mechanistic Insight: If the Methyl Ether peak is broad, it is likely due to the secondary amine interacting with silanols. Increasing the buffer ionic strength (e.g., to 50 mM) or adding an ion-pairing agent (Hexanesulfonic acid) can sharpen the peak, though TEA is usually sufficient at pH 3.0.

References

• Veeprho Laboratories. (n.d.). Tolterodine EP Impurity D (HCl Salt).[2] Retrieved from [Link][2][3]

• Babu, P. S., et al. (2014). Analytical method development and validation of Tolterodine in pharmaceutical dosage forms by RP-HPLC. Scholars Research Library.[4] Retrieved from [Link]

• Reddy, G. V., et al. (2012). A New Rapid and Sensitive Stability-Indicating UPLC Assay Method for Tolterodine Tartrate.[5][3][4] Scientia Pharmaceutica. Retrieved from [Link]

Sources

• 1. pharmainfo.in [pharmainfo.in]
• 2. veeprho.com [veeprho.com]
• 3. Isolation, Identification, and Characterisation of Degradation Products and the Development and Validation of a Stability-Indicating Method for the Estimation of Impurities in the Tolterodine Tartrate Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. A New Rapid and Sensitive Stability-Indicating UPLC Assay Method for Tolterodine Tartrate: Application in Pharmaceuticals, Human Plasma and Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Recrystallization Protocols for rac-Desisopropyl Tolterodine Methyl Ether

Introduction & Scope

This application note details the purification protocols for rac-Desisopropyl Tolterodine Methyl Ether (CAS: 1391053-65-8), chemically defined as N-isopropyl-3-(2-methoxy-5-methylphenyl)-3-phenylpropylamine.[1][2] This compound is a critical synthetic intermediate and a known process impurity (Impurity D) in the manufacturing of Tolterodine Tartrate, a muscarinic receptor antagonist used for treating overactive bladder.[1][2]

The Purification Challenge

As a secondary amine intermediate, the free base of rac-Desisopropyl Tolterodine Methyl Ether typically exists as a viscous oil or low-melting solid at room temperature, making direct recrystallization of the neutral form inefficient.[1][2] High-purity isolation (>99.5% HPLC) requires converting the crude amine into a crystalline salt—most commonly the Hydrochloride (HCl) or Fumarate salt.[1][2]

This guide focuses on the Hydrochloride Salt Formation and Recrystallization method, which offers superior rejection of common impurities such as:

• Primary Amine Precursor: 3-(2-methoxy-5-methylphenyl)-3-phenylpropylamine.[1][2][3]

• Over-Alkylated Product: rac-Tolterodine Methyl Ether (N,N-diisopropyl analog).[1][2]

• Regioisomers: Resulting from non-selective Friedel-Crafts alkylation steps.[1][2]

Physicochemical Profile & Solubility

Understanding the solubility profile is a prerequisite for successful recrystallization.[2] The data below guides solvent selection for the Hydrochloride salt.

Solvent System	Solubility (Free Base)	Solubility (HCl Salt)	Role in Protocol
Dichloromethane (DCM)	High (Miscible)	Moderate	Extraction / Initial Dissolution
Isopropanol (IPA)	High	High (Hot) / Low (Cold)	Primary Crystallization Solvent
Ethyl Acetate (EtOAc)	High	Low (Anti-solvent)	Yield enhancement / Anti-solvent
Water	Low	High	Impurity wash (in extraction)
Diethyl Ether / MTBE	High	Insoluble	Precipitation of crude salt

Protocol Design: The "Salt-Break" Strategy

The most robust purification method involves a "Salt-Break" cycle:[1][2]

• Salt Formation: Convert crude oily amine to solid HCl salt.[2]

• Recrystallization: Purify the salt to remove structural analogs.[2]

• Free Basing (Optional): Revert to the neutral amine if required for the next synthetic step.

Process Workflow Diagram

The following diagram outlines the critical path for purifying the crude reaction mixture.

Figure 1: Purification workflow utilizing HCl salt formation to isolate high-purity intermediate from crude reaction mixtures.[1][2]

Detailed Experimental Protocols

Phase 1: Preparation of Crude Hydrochloride Salt

Objective: To convert the crude oily amine into a solid form suitable for purification.[1][2]

Reagents:

• Crude rac-Desisopropyl Tolterodine Methyl Ether (assumed oily residue).[1][2]

• Ethyl Acetate (EtOAc) or Dichloromethane (DCM).[1][2]

• HCl source: 5-6N HCl in Isopropanol (IPA) or HCl gas.[1][2]

Procedure:

• Dissolution: Dissolve 10.0 g of crude oily amine in 50 mL of dry Ethyl Acetate (5 vol). Stir until a clear homogeneous solution is obtained.

  • Note: If the crude is dark/tarry, treat with activated carbon (5% w/w) for 30 mins and filter through Celite before proceeding.[1][2]

• Acidification: Cool the solution to 0–5°C using an ice bath. Slowly add HCl in IPA (1.1 equivalents) dropwise over 20 minutes.

  • Observation: An off-white to white precipitate should form immediately.[1][2]

  • Caution: Exothermic reaction.[1][2] Maintain temperature <10°C to prevent oiling out.[1][2]

• Maturation: Stir the slurry at 0–5°C for 2 hours to ensure complete precipitation.

• Isolation: Filter the solid under vacuum. Wash the cake with 20 mL of cold Ethyl Acetate.

• Drying: Air dry or vacuum dry at 40°C.[2]

  • Yield Check: Expected crude yield ~85-95% (as salt).[1][2]

Phase 2: Recrystallization of the Hydrochloride Salt

Objective: To remove related amine impurities (primary/tertiary amines) and achieve >99.5% purity.[1][2]

Solvent System: Isopropanol (IPA) is the preferred solvent.[1][2] Alternatively, an IPA/Ethyl Acetate (1:2) mixture can be used if yield in pure IPA is too low.[2]

Procedure:

• Suspend: Place 10.0 g of the crude HCl salt (from Phase 1) into a round-bottom flask equipped with a reflux condenser.

• Dissolve: Add Isopropanol (30 mL, 3 vol) and heat the mixture to reflux (82°C).

  • Optimization: If the salt does not dissolve completely, add more IPA in 2 mL increments until clear. Do not exceed 5 volumes.

• Clarification (Optional): If insoluble particles remain, filter the hot solution through a pre-heated funnel.

• Crystallization:

  • Remove heat and allow the solution to cool slowly to room temperature (20–25°C) over 2 hours with gentle stirring.

  • Critical Step: Once at room temperature, cool further to 0–5°C for 1 hour. Rapid cooling may trap impurities.[1][2]

• Filtration: Filter the crystalline solid.

• Wash: Wash the filter cake with 10 mL of cold IPA or a 1:1 mixture of IPA/EtOAc.

• Drying: Dry the crystals in a vacuum oven at 50°C for 12 hours.

Expected Results:

• Appearance: White crystalline powder.[2]

• Melting Point: Typically 185–195°C (dependent on specific polymorph/solvate, verify against internal standard).[1][2]

• Purity (HPLC): >99.5% area.[1][2]

Phase 3: Recovery of the Free Base (Optional)

Objective: To revert the purified salt back to the free amine for subsequent synthesis steps (e.g., reductive amination or deprotection).[1][2]

• Suspend the purified HCl salt in Dichloromethane (10 vol) and Water (10 vol).

• Adjust pH to 10–11 using 2N NaOH solution or saturated Sodium Carbonate.[2]

• Stir vigorously for 15 minutes until the solid dissolves and two clear layers form.

• Separate the organic layer.[2][4][5] Extract the aqueous layer once more with DCM.[2]

• Dry combined organics over Anhydrous Sodium Sulfate (

  ).

• Concentrate under reduced pressure to yield the Purified Free Base as a clear, colorless to pale yellow oil.[2]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
"Oiling Out"	Impurities are too high or cooling is too fast.[1][2]	1. Re-heat to reflux.2. Add a seed crystal of pure salt.3. Cool very slowly (1°C/min).4.[2] Add anti-solvent (EtOAc) after initial nucleation.[1][2]
Low Yield	Too much solvent used or salt is too soluble in IPA.	1.[2] Concentrate the mother liquor.2. Use a solvent mixture: IPA/EtOAc (1:[1][2]3) or Ethanol/Ether.3.[2] Cool to -10°C.
Low Purity	Inclusion of mother liquor in crystals.	1.[1][2] Improve washing step (displacement wash).2. Perform a second recrystallization.3.[2] Ensure "slow cooling" to grow larger, purer crystals.[1][2]
Colored Product	Oxidation products (quinones).[2]	1. Use degassed solvents.2.[2] Add sodium metabisulfite trace during extraction (Phase 3).3. Recrystallize with activated charcoal.

References

• Pfizer Inc. (1999).[2] Process for the preparation of Tolterodine. US Patent 5,922,914.[2][5] Link

  • Context: Describes the general synthetic route for Tolterodine and the handling of the 3,3-diphenylpropylamine intermedi

• Teva Pharmaceutical Industries Ltd. (2006).[2] Process for preparing Tolterodine Tartrate. US Patent Application 2006/0194987.[2] Link

  • Context: Details the purification of Tolterodine intermediates via salt formation (specifically Fumarate and Tartrate)

• European Pharmacopoeia (Ph.[2] Eur.) . Tolterodine Tartrate Monograph. Impurity D (Desisopropyl Tolterodine Methyl Ether).[1][2]

  • Context: Defines the structure and impurity limits for the target compound.[2]

• Andersson, P. G., et al. (1998).[1][2] "Asymmetric Synthesis of Tolterodine". Journal of Organic Chemistry, 63(22), 8067-8070.[1][2] Link[1][2]

  • Context: Provides mechanistic insight into the formation of the amine intermediates and their stereochemical stability.[2]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. US20060194987A1 - Process for preparing tolterodine tartrate - Google Patents [patents.google.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. WO2007009405A1 - A method for the preparation of (r)-n-methyl-3-(2-methylphenoxy)-3-phenylpropylamine hydrochloride (atomoxetine) - Google Patents [patents.google.com]
• 5. WO2006066931A1 - Process for preparation of 3-(2-hydroxy-5-methylphenyl)-n,n-diisopropyl-3­phenylpropylamine - Google Patents [patents.google.com]

Application Note: Advanced Stationary Phase Strategies for the Separation of Tolterodine and its Ether Impurities

Executive Summary

The separation of Tolterodine (a tertiary amine with a phenolic moiety) from its ether derivatives —specifically the O-methyl analogue (Impurity C ) and potential O-benzyl intermediates—presents a distinct chromatographic challenge. While the amine functionality dictates peak shape issues (tailing), the structural similarity between the phenol (API) and the ether (impurity) requires precise stationary phase selection to maximize hydrophobic selectivity.

This guide details the physicochemical basis for separating these species and provides a validated protocol using Type B (High Purity) C18 stationary phases under acidic conditions. It moves beyond generic "C18" recommendations to explain the role of carbon load, end-capping, and base-deactivation in achieving USP/EP compliant resolution.

Chemical Context & Separation Mechanism[1][2]

To select the correct stationary phase, one must understand the analytes at the molecular level.

The Analytes

• Tolterodine (API): Contains a phenolic hydroxyl group (-OH). It is a zwitterionic candidate but behaves as a base (

  for the amine).

• Tolterodine Ether (Impurity C): The O-methylated derivative (Anisole analog). It lacks the hydrogen-bond donating capability of the phenol and is significantly more lipophilic .

The Separation Challenge

• Silanol Interactions: The tertiary amine in both molecules interacts strongly with residual silanols on the silica support, leading to peak tailing.

• Hydrophobic Discrimination: The separation relies entirely on the difference in hydrophobicity between the -OH and -OCH_3 groups. The stationary phase must possess high methylene selectivity.

Mechanistic Workflow

The following diagram illustrates the decision logic for stationary phase selection based on analyte properties.

Figure 1: Logic flow for selecting stationary phases. High carbon load and end-capping are critical to separate the lipophilic ether impurity while managing the basic amine.

Recommended Stationary Phases

Based on the need for high hydrophobic retention (to separate the ether) and silanol suppression (for the amine), the following phases are recommended.

Primary Choice: Hybrid C18 (L1)

• Description: Ethylene-Bridged Hybrid (BEH) or similar organosilica particles.

• Why it works: These columns have a wide pH range (1-12). They allow the use of higher pH buffers if needed, but more importantly, they have negligible residual silanol activity, resulting in sharp peaks for Tolterodine without the need for ion-pairing agents.

• Target Specs: Pore size 130Å, Surface Area 185

  , Carbon Load 18%.

Secondary Choice: Base-Deactivated Silica (BDS) C18

• Description: High purity "Type B" silica that has been exhaustively end-capped.

• Why it works: Economical and effective. The end-capping blocks the acidic silanols that cause amine tailing. The C18 chains provide the necessary interaction to retain the non-polar Impurity C longer than the API.

• Target Specs: Pore size 100Å, Carbon Load ~15-20%.

Alternative: Phenyl-Hexyl

• Description: Phenyl ring attached via a hexyl chain.

• Why it works: Tolterodine contains two aromatic rings. Phenyl phases offer

  interactions. While C18 is usually sufficient, Phenyl-Hexyl can provide orthogonal selectivity if the ether impurity co-elutes with other matrix components.

Experimental Protocol: Separation of Tolterodine and Impurity C

This protocol is designed to meet USP/ICH guidelines for resolution (

) and tailing factor ( ).

Reagents & Equipment

• Instrument: UHPLC or HPLC system with PDA detector.

• Solvents: Acetonitrile (HPLC Grade), Milli-Q Water, Potassium Dihydrogen Phosphate (

  ), Phosphoric Acid ( ).

• Column: Waters XBridge C18 or Thermo Hypersil BDS C18 (250 x 4.6 mm, 5 µm).

Mobile Phase Preparation

• Buffer (Mobile Phase A): Dissolve 6.8g

  in 1000 mL water. Adjust pH to 3.0 ± 0.05 with dilute phosphoric acid. Filter through 0.45 µm membrane.[1]

  • Note: pH 3.0 is selected to ensure the amine is fully protonated (improving solubility) while suppressing the ionization of residual silanols on the column.

• Organic (Mobile Phase B): Acetonitrile:Buffer (90:10 v/v).

Chromatographic Conditions

Parameter	Setting
Flow Rate	1.0 mL/min (Standard HPLC)
Column Temp	30°C
Injection Vol	10 - 20 µL
Detection	UV @ 220 nm (Tolterodine has low UV absorbance; 220 nm maximizes sensitivity)
Run Time	35 Minutes

Gradient Program

The ether impurity (Impurity C) is more hydrophobic than Tolterodine. A gradient increasing in organic strength is required to elute it within a reasonable time.

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Event
0.0	70	30	Initial Hold
5.0	70	30	Isocratic for API
20.0	30	70	Ramp to elute Ethers
25.0	30	70	Wash
26.0	70	30	Re-equilibration
35.0	70	30	End

Expected Results[4][5]

• Tolterodine: Elutes approx. 8-10 mins.

• Impurity C (Ether): Elutes approx. 18-22 mins (Due to lack of polar -OH group).

• Resolution (

  ): > 4.0.

Method Development Workflow

Use the following Graphviz workflow to optimize the method if separation is insufficient.

Figure 2: Optimization loop. Tailing is usually caused by silanols (fix: pH/Column), while resolution issues are driven by gradient slope.

Troubleshooting & Causality

Issue	Probable Cause	Corrective Action
Peak Tailing (Tolterodine)	Interaction of the tertiary amine with acidic silanols on the silica surface.	1. Ensure pH is < 3.0 to suppress silanol ionization.2. Use a "Base Deactivated" (BDS) or Hybrid column.3. Add 0.1% Triethylamine (TEA) as a silanol blocker (last resort).
Impurity C Co-elution	Gradient slope is too steep; the hydrophobic difference isn't being exploited.	1. Reduce the gradient ramp rate (e.g., change 20 min ramp to 30 min).2. Lower the initial % Organic to increase retention of the API.
Baseline Drift	UV absorption of the buffer at 220 nm.	Ensure the use of Phosphate buffer (transparent at low UV). Avoid Acetate or Formate if detection is < 230 nm.

References

• USP Monograph: Tolterodine Tartrate. United States Pharmacopeia (USP).[2] (Defines Impurity A, B, and C structures and general chromatographic suitability).

• Impurity Profiling: Reddy, P. L., et al. (2014). "Isolation, identification and characterization of degradant impurities in Tolterodine tartrate formulation." Journal of Pharmaceutical and Biomedical Analysis, 90, 215-221.[3]

• Method Validation: Rao, B. M., et al. (2009).[4][1][5] "A validated stability-indicating HPLC method for the determination of related substances and assay of tolterodine tartarate." Rasayan Journal of Chemistry, 2(1), 144-150.[4][1][5]

• Impurity C Reference: Tolterodine EP Impurity C (CAS 124935-88-2).[6] SynThink Chemicals / Veeprho. (Confirmation of the O-alkylated ether structure).

Sources

• 1. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. Isolation, Identification, and Characterisation of Degradation Products and the Development and Validation of a Stability-Indicating Method for the Estimation of Impurities in the Tolterodine Tartrate Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. A New Method for Determination of Tolterodine and its Related Impurities in Active Pharmaceutical Ingredient by HPLC | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 6. veeprho.com [veeprho.com]

Technical Notes & Optimization

Resolving HPLC peak co-elution of Tolterodine and its methyl ether impurity

Topic: Resolving HPLC Peak Co-elution of Tolterodine and its Methyl Ether Impurity Ticket ID: #TOLT-SEP-001 Status: Open Assigned Specialist: Senior Application Scientist

Diagnostic Triage: Is it truly co-elution?

Q: I see a single broad peak or a shoulder on my Tolterodine peak. How do I confirm this is the Methyl Ether impurity and not just column overloading or degradation?

A: Before altering your mobile phase, you must validate the spectral heterogeneity of the peak. Tolterodine (a phenol) and its Methyl Ether (an anisole derivative) have distinct physicochemical signatures.

Diagnostic Workflow:

• Check Peak Purity (DAD/PDA):

  • Tolterodine has an absorption maximum (

    ) around 280–284 nm (phenolic ring).

  • The Methyl Ether analog often exhibits a hypsochromic (blue) shift or intensity change in the 270–290 nm range due to the loss of the auxochromic -OH group.

  • Action: Enable "Peak Purity" in your CDS (Chromeleon/Empower). If the purity angle > purity threshold, you have co-elution.

• Mass Spectral Confirmation (LC-MS):

  • Tolterodine MW: ~325.5 Da (

    ).

  • Methyl Ether Impurity MW: ~339.5 Da (

    ).

  • Action: Extract the ion chromatogram (XIC) for m/z 340. If the 340 signal aligns with the tail/front of the 326 peak, co-elution is confirmed.

Mechanism of Separation: The Chemistry of the Problem

Q: Why are these specific compounds co-eluting on my standard C18 method?

A: The co-elution stems from the structural similarity between the parent and the impurity.

• Tolterodine: Contains a phenolic hydroxyl group (-OH) and a tertiary amine.

• Methyl Ether Impurity: The -OH is replaced by a methoxy group (-OCH

  ).

The Separation Challenge: In standard Reversed-Phase (RP) HPLC at acidic pH (pH 3.0), both the parent and impurity are protonated at the tertiary amine (positive charge). The separation relies solely on the hydrophobicity difference between the Phenol and the Methoxy group.

• Phenol:[1] H-bond donor and acceptor. Slightly less hydrophobic.

• Methoxy:[2] H-bond acceptor only. More hydrophobic.

If your gradient is too steep or your organic modifier is too strong (e.g., 100% Acetonitrile), the hydrophobic difference is masked, causing the peaks to merge.

Troubleshooting & Resolution Protocols

Strategy A: The "Selectivity Triangle" (Solvent Engineering)

Q: I am using Acetonitrile/Phosphate Buffer. Should I switch solvents?

A: Yes. This is the most effective quick fix.

• Current State (Acetonitrile): ACN is an aprotic solvent. It interacts primarily through dipole-dipole interactions. It does not exploit the H-bond donor capability of the Tolterodine phenol group.

• Recommended Action (Methanol): Switch to Methanol (MeOH). MeOH is a protic solvent. It will hydrogen bond with the phenolic -OH of Tolterodine, effectively "pulling" it into the mobile phase more than the Methyl Ether (which cannot donate H-bonds). This increases the retention time difference (

  ).

Experimental Protocol: Solvent Switch

• Mobile Phase A: 20 mM Potassium Phosphate Buffer, pH 3.0 (Add 0.1% Triethylamine to suppress silanol tailing).

• Mobile Phase B: Methanol (HPLC Grade).

• Isocratic Trial: Start at 50:50 A:B.

  • Expectation: Tolterodine elutes earlier; Methyl Ether elutes later.

Strategy B: Stationary Phase Selection

Q: My C18 column still shows poor resolution (

). What column should I use?

A: Standard C18 columns rely on dispersive forces. For aromatic compounds like Tolterodine, "Pi-Selectivity" is a powerful tool.

Column Chemistry	Mechanism of Action	Suitability for Tolterodine
C18 (Standard)	Hydrophobic Interaction	Moderate. Often leads to co-elution if gradient is fast.
Phenyl-Hexyl	- Interactions + Hydrophobicity	High. The phenolic ring of Tolterodine interacts differently with the phenyl stationary phase compared to the methoxy-substituted ring.
Pentafluorophenyl (PFP)	Dipole-Dipole + -	Highest. Excellent for separating structural isomers and methoxy/hydroxy analogs.

Strategy C: pH Optimization

Q: Will changing pH help?

A: Only marginally for this specific pair, but critical for peak shape.

• Low pH (2.5 - 3.0): Essential. Both amines are protonated. This prevents the basic amine from interacting with residual silanols on the column (which causes tailing). Stick to pH 3.0.

• High pH (> 9.0): Not Recommended. While Tolterodine (pKa ~9.[3][4][5][6][7]8) might deprotonate, standard silica columns will dissolve. Hybrid columns (e.g., Waters XBridge) allow high pH, but the phenol ionization might cause peak broadening.

Visualization of Troubleshooting Logic

The following diagram outlines the decision process for resolving the co-elution.

Figure 1: Decision tree for diagnosing and resolving HPLC co-elution issues specific to Tolterodine.

Validated Resolution Protocol

If standard USP methods fail, adopt this optimized protocol designed for "Difficult-to-Separate" Tolterodine impurities.

Mobile Phase Preparation:

• Buffer (Solvent A): Dissolve 2.72g

  in 1000 mL water. Adjust pH to 3.0 with dilute Phosphoric Acid. Add 1.0 mL Triethylamine (TEA) to block silanols. Filter through 0.22 µm membrane.[8]

• Organic (Solvent B): Methanol : Acetonitrile (70:30 v/v). Note: The blend uses MeOH for selectivity and ACN to keep pressure manageable.

Instrument Settings:

• Column: Phenyl-Hexyl or C18 (End-capped),

  mm, 5 µm.

• Flow Rate: 1.0 mL/min.[9][10][11]

• Temperature:

  (Elevated temperature improves mass transfer and sharpens peaks).

• Detection: 281 nm.

Gradient Program:

Time (min)	% Solvent A (Buffer)	% Solvent B (Organic)	Comment
0.0	70	30	Initial Hold
5.0	70	30	Isocratic for Tolterodine retention
25.0	30	70	Slow ramp to elute Methyl Ether
30.0	30	70	Wash

| 31.0 | 70 | 30 | Re-equilibration |

References

• United States Pharmacopeia (USP).Tolterodine Tartrate Monograph. USP-NF. (Standard reference for base method conditions).

• National Institutes of Health (NIH) - DailyMed. Tolterodine Tartrate - Description and Clinical Pharmacology.Link

• DrugBank Online. Tolterodine: Chemical Structure and Properties (pKa, logP).Link

• Journal of Pharmaceutical and Biomedical Analysis.Separation of Tolterodine and impurities using RP-HPLC.

Sources

• 1. CAS 854306-72-2: Tolterodine DiMer IMpurity | CymitQuimica [cymitquimica.com]
• 2. veeprho.com [veeprho.com]
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• 4. Tolterodine Tartrate Tablets [dailymed.nlm.nih.gov]
• 5. pdf.hres.ca [pdf.hres.ca]
• 6. DailyMed - TOLTERODINE TARTRATE tablet, film coated [dailymed.nlm.nih.gov]
• 7. fda.gov [fda.gov]
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• 9. ajpaonline.com [ajpaonline.com]
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• 11. pharmainfo.in [pharmainfo.in]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling rac Desisopropyl Tolterodine Methyl Ether

Pillar 1: Hazard Assessment and the Precautionary Principle

A thorough hazard assessment is the foundation of laboratory safety. For rac Desisopropyl Tolterodine Methyl Ether, a specific Safety Data Sheet (SDS) is not widely available. However, it is an analog and potential metabolite of Tolterodine.[1][2] The SDS for the parent drug, Tolterodine L-Tartrate, classifies it as a Reproductive Toxicity Category 2 substance, with the hazard statement "Suspected of damaging the unborn child".[3]

Causality: In the absence of specific toxicity data for a derivative, established laboratory practice dictates applying the hazard profile of the parent or most closely related compound.[4] Therefore, we must handle rac Desisopropyl Tolterodine Methyl Ether with the assumption that it carries similar, if not identical, reproductive health risks. This precautionary approach is the cornerstone of a trustworthy safety protocol.

Pillar 2: The Hierarchy of Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final, and essential, barrier between you and a potential hazard. It must be used in conjunction with more effective controls that engineer out the risk at its source.

• Engineering Controls: These are the most critical. All work involving this compound, especially handling the solid form or preparing concentrated solutions, must be performed within a certified chemical fume hood or a powder containment hood (ventilated balance enclosure).[5] These systems capture airborne particles and vapors at the source, drastically reducing inhalation exposure.

• Administrative Controls: This includes rigorous training on handling potent compounds, clearly documented Standard Operating Procedures (SOPs), and restricting access to authorized personnel only.[6]

• Personal Protective Equipment (PPE): The last line of defense, detailed in the following sections.

Pillar 3: Core PPE Requirements: A Risk-Based Approach

The required level of PPE is dictated by the specific task and the physical form of the compound. The following table summarizes the minimum requirements for handling rac Desisopropyl Tolterodine Methyl Ether.

Task	Physical Form	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving/Unpacking	Sealed Container	Safety Glasses with Side Shields[7]	Single Pair Nitrile Gloves[7]	Lab Coat[8]	Not Required
Weighing/Aliquoting	Powder/Solid	Chemical Splash Goggles[4]	Double Nitrile Gloves	Lab Coat or Disposable Gown	N95 Respirator (Minimum)
Preparing Solutions	Liquid/Dissolving	Chemical Splash Goggles & Face Shield[4][9]	Double Nitrile Gloves	Lab Coat or Disposable Gown	Recommended if not in fume hood
Routine Handling	Dilute Solutions	Safety Glasses with Side Shields	Single Pair Nitrile Gloves	Lab Coat	Not Required (in fume hood)

Experimental Protocol: Weighing Solid Compound

This procedure carries the highest risk of aerosolization and inhalation.

• Preparation: Ensure the chemical fume hood or ventilated balance enclosure is operational. Decontaminate the work surface.

• Donning PPE: Follow the sequence outlined in the PPE Selection Workflow diagram below. At this stage, you should be wearing a lab coat, an N95 respirator, chemical splash goggles, and two pairs of nitrile gloves.

• Weighing: Place a tared weigh boat on the analytical balance inside the containment unit. Carefully transfer the desired amount of rac Desisopropyl Tolterodine Methyl Ether using a chemical spatula.

  • Expert Insight: Move slowly and deliberately to minimize air currents that could aerosolize the powder.

• Closure: Securely cap the primary container immediately after dispensing.

• Clean-up: Gently wipe the spatula and any affected surfaces with a solvent-dampened cloth (e.g., 70% ethanol), ensuring all wipes are disposed of as hazardous solid waste.

• Doffing PPE: Remove PPE in the reverse order of donning, taking care not to touch your skin with the outer, contaminated surfaces. The outer gloves should be removed first.

Pillar 4: Operational Logistics: Doffing and Disposal Plan

A protocol is only as strong as its weakest link. Improperly removing and disposing of contaminated PPE can lead to exposure.

Step-by-Step PPE Doffing Procedure

• Outer Gloves: Pinch the outside of one glove at the wrist. Peel it off, turning it inside out. Hold the removed glove in your gloved hand.

• Inner Gloves & Gown: Slide the fingers of your ungloved hand under the wrist of the remaining glove and peel it off from the inside, creating a "bag" for both gloves. Dispose of them immediately in the designated solid waste container. If wearing a disposable gown, untie it and peel it away from your body, rolling the contaminated outside inward.

• Face Shield & Goggles: Remove by handling the strap or earpieces.

• Respirator: Remove by handling the straps, avoiding contact with the front of the mask.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Disposal Plan

All materials that come into contact with rac Desisopropyl Tolterodine Methyl Ether must be treated as hazardous waste.[10]

• Solid Waste: All contaminated disposables (gloves, wipes, weigh paper, respirator masks, disposable gowns) must be placed in a clearly labeled, sealed hazardous waste container designated for "Chemically Contaminated Solid Waste".[10] This container should be lined with a heavy-duty plastic bag.

• Liquid Waste: Unused solutions and solvent rinses must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[11] Segregate waste streams as appropriate (e.g., halogenated vs. non-halogenated solvents).[12] Never dispose of this chemical waste down the sink.[10]

• Storage: All waste containers must be kept closed when not in use and stored in a designated Satellite Accumulation Area with secondary containment.[11]

Visualization: PPE Selection Workflow

This diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: PPE selection workflow for handling rac Desisopropyl Tolterodine Methyl Ether.

By integrating this expert-driven guidance into your laboratory's standard operating procedures, you build a robust and trustworthy safety culture that protects you, your colleagues, and the integrity of your research.

References

• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories.
• Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.
• Henderson, T. J. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories.
• Tion. (n.d.). Safe Storage and Disposal of Chemicals in A Lab.
• CSIR IIP. (n.d.). Laboratory Chemical Waste Management.
• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• Powder Systems. (2024, October 17). A Guide to Processing and Holding Active Pharmaceutical Ingredients.
• Westlab. (2025, August 29). PPE in Lab: Ensuring Safety, Compliance, and Laboratory Efficiency in the UAE.
• Stanford Environmental Health & Safety. (n.d.). Personal Protective Equipment.
• Hotha, K. (2023, March 9). Handling HPAPIs safely – what does it take?
• Sigma-Aldrich. (n.d.). rac Desisopropyl Tolterodine-d7 Methyl Ether.
• ChemicalBook. (n.d.). rac Desisopropyl Tolterodine.
• Pharmaffiliates. (n.d.). Tolterodine-impurities.
• PubChem. (n.d.). (R)-Desisopropyl Tolterodine.
• Veeprho. (n.d.). Tolterodine EP Impurity D (HCl Salt).
• Health Canada. (2022, February 10). Good manufacturing practices guidelines for active pharmaceutical ingredients (GUI-0104).
• European Medicines Agency. (2006). Q7 Good Manufacturing Practice for Active Pharmaceutical Ingredients.
• Castrol. (2025, March 6). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, December 24). SAFETY DATA SHEET.
• MedChemExpress. (2026, January 15). Safety Data Sheet.
• National Pharmaceutical Regulatory Agency (NPRA). (n.d.). APPENDIX 6: GUIDELINE ON REGULATORY CONTROL OF ACTIVE PHARMACEUTICAL INGREDIENTS (APIs).
• Camber Pharmaceuticals. (n.d.). SAFETY DATA SHEET.
• Pfizer. (2018, September 27). SAFETY DATA SHEET.

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• 4. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
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